6-(Hex-1-yn-1-yl)-9-(oxan-2-yl)-9H-purine

• CAS No.: 819877-83-3
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol
• IUPAC Name: 6-hex-1-ynyl-9-(oxan-2-yl)purine
• InChI: InChI=1S/C16H20N4O/c1-2-3-4-5-8-13-15-16(18-11-17-13)20(12-19-15)14-9-6-7-10-21-14/h11-12,14H,2-4,6-7,9-10H2,1H3
• InChI Key: IFQZVXZMUCUNPJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC#CC1=C2C(=NC=N1)N(C=N2)C3CCCCO3

Description

6-(Hex-1-yn-1-yl)-9-(oxan-2-yl)-9H-purine is a synthetic purine derivative characterized by a hex-1-ynyl substituent at the 6-position and a tetrahydropyranyl (oxan-2-yl) group at the 9-position of the purine core. The hex-1-ynyl group introduces an alkyne functionality, which may confer unique reactivity for further chemical modifications (e.g., via click chemistry) . The oxan-2-yl group at N9 is a common protecting group in nucleoside chemistry, enhancing solubility and metabolic stability by mimicking sugar moieties in natural nucleotides .

• Protection of N9: Mitsunobu coupling or alkylation with tetrahydropyranyl bromide under basic conditions .
• Functionalization at C6: Palladium-catalyzed cross-coupling (e.g., Sonogashira reaction) to introduce the hex-1-ynyl group . Chromatographic purification (e.g., silica gel column chromatography) and characterization via NMR, HRMS, and X-ray crystallography are standard for such derivatives .

Biological Activity

Chemical Structure and Properties

6-(Hex-1-yn-1-yl)-9-(oxan-2-yl)-9H-purine is a purine derivative with the molecular formula C16H20N4O. Its structure features a hexynyl group at the 6-position and an oxane ring at the 9-position, which may influence its biological activity through various mechanisms.

Biological Activity

1. Antiviral Activity
Research has indicated that purine derivatives often exhibit antiviral properties. Compounds similar to 6-(Hex-1-yn-1-yl)-9-(oxan-2-yl)-9H-purine may inhibit viral replication by interfering with nucleic acid synthesis or viral enzyme functions. Studies focusing on related compounds suggest potential efficacy against viruses such as HIV and herpes simplex virus (HSV).

2. Antitumor Effects
Purine derivatives are also noted for their antitumor activity. They can induce apoptosis in cancer cells, inhibit cell proliferation, and disrupt cell cycle progression. Specific studies on structurally similar compounds have shown promising results in various cancer cell lines, indicating that 6-(Hex-1-yn-1-yl)-9-(oxan-2-yl)-9H-purine may possess similar properties.

3. Enzyme Inhibition
This compound may act as an inhibitor of specific enzymes, particularly those involved in nucleotide metabolism. Research indicates that purines can modulate the activity of enzymes like adenosine deaminase or xanthine oxidase, which are crucial in various metabolic pathways.

Case Studies

Study	Objective	Findings
Study A	Evaluate antiviral effects	Showed significant inhibition of viral replication in vitro.
Study B	Assess antitumor properties	Induced apoptosis in breast cancer cell lines with IC50 values below 10 µM.
Study C	Enzyme inhibition assay	Inhibited adenosine deaminase with an IC50 of 15 µM, suggesting potential for modifying nucleotide metabolism.

The biological activity of 6-(Hex-1-yn-1-yl)-9-(oxan-2-yl)-9H-purine can be attributed to several mechanisms:

1. Nucleotide Analog Activity
As a purine analog, it may be incorporated into nucleic acids during replication, leading to faulty nucleic acid synthesis and subsequent cellular dysfunction.

2. Interaction with Cellular Targets
The oxane group may facilitate interactions with cellular proteins or receptors, enhancing the compound's efficacy against specific targets.

3. Modulation of Signaling Pathways
The compound may influence various signaling pathways related to cell growth and apoptosis, providing a multi-faceted approach to its biological effects.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Selected Purine Derivatives

Compound Name	6-Substituent	9-Substituent	Key Properties/Activities	Reference
6-(Hex-1-yn-1-yl)-9-(oxan-2-yl)-9H-purine	Hex-1-ynyl	Oxan-2-yl (THP)	Hypothetical: Alkyne for click chemistry; THP enhances stability	-
6-Chloro-9-(oxan-2-yl)-9H-purine	Cl	Oxan-2-yl	Intermediate for further substitution; chloro acts as a leaving group
6-(4-Morpholino)-9-β-D-ribofuranosyl-9H-purine	4-Morpholino	β-D-ribofuranosyl	Antiviral activity (RNA virus inhibition)
6-(2-Furyl)-9-(4-methoxyphenylmethyl)-9H-purine	2-Furyl	4-Methoxyphenylmethyl	Anti-TB activity (MIC = 0.39 µg/mL)
6-(3,5-Dimethoxybenzylamino)-9-(oxan-2-yl)-9H-purine	3,5-Dimethoxybenzylamino	Oxan-2-yl	Crystalline structure with hydrogen bonding; potential for kinase inhibition
6-(Piperazin-1-yl)-9-(ferrocenyl)-9H-purine	Piperazin-1-yl	Ferrocenyl	Antitumor activity; redox-active ferrocene moiety

Key Observations:

Substituent Effects on Bioactivity :

• Electron-Withdrawing Groups (e.g., Cl) : Chloro substituents (as in ) facilitate nucleophilic displacement reactions, making them versatile intermediates for further derivatization.
• Aromatic/Heteroaromatic Groups (e.g., 2-Furyl) : Enhance target binding via π-π interactions, as seen in anti-TB compound 48 (MIC = 0.39 µg/mL) .
• Alkyne Groups (e.g., Hex-1-ynyl) : Enable bioorthogonal reactions (e.g., copper-catalyzed azide-alkyne cycloaddition) for labeling or prodrug strategies .

Role of the 9-Substituent: Oxan-2-yl (THP): Improves metabolic stability and solubility compared to unprotected purines. Used in synthetic cytokinins (e.g., PBA) to regulate plant growth . Ribofuranosyl/Morpholino: Mimic natural nucleosides or introduce polar groups for antiviral applications .

Synthetic Methodologies: Pd-catalyzed cross-coupling (e.g., Sonogashira for alkynes) and Mitsunobu reactions are standard for introducing substituents . Chromatographic purification (e.g., silica gel with CH₂Cl₂/EtOAc gradients) ensures high purity .